![molecular formula C23H24N4O5S3 B2995334 (Z)-4-((4-methylpiperidin-1-yl)sulfonyl)-N-(3-(prop-2-yn-1-yl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)benzamide CAS No. 865182-35-0](/img/structure/B2995334.png)
(Z)-4-((4-methylpiperidin-1-yl)sulfonyl)-N-(3-(prop-2-yn-1-yl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(Z)-4-((4-methylpiperidin-1-yl)sulfonyl)-N-(3-(prop-2-yn-1-yl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)benzamide is a useful research compound. Its molecular formula is C23H24N4O5S3 and its molecular weight is 532.65. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Potential
Research into derivatives of sulfonyl benzamide, such as (Z)-4-((4-methylpiperidin-1-yl)sulfonyl)-N-(3-(prop-2-yn-1-yl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)benzamide, has demonstrated promising anticancer properties. Synthesis of pro-apoptotic indapamide derivatives, closely related to the chemical , showed significant growth inhibition against melanoma cell lines, indicating potential as anticancer agents. These compounds were synthesized from indapamide and evaluated for their anticancer activity, with certain derivatives exhibiting notable proapoptotic activity and inhibitory effects on physiologically relevant human carbonic anhydrase isoforms (Ö. Yılmaz et al., 2015).
Antibacterial Activity
The exploration of 1,3,4-oxadiazole, sulfamoyl, and piperidine functionalities, which are structurally related to the given chemical compound, has led to the synthesis of new derivatives demonstrating valuable antibacterial results. These compounds, synthesized through a series of steps from various aralkyl/aryl carboxylic acids, have shown effectiveness against bacterial strains, highlighting their potential in antibacterial applications (Aziz‐ur‐Rehman et al., 2017).
Cytotoxic Evaluation for Cancer Treatment
Derivatives of sulfonamide Schiff bases, through the synthesis involving sulfathiazole/sulfamethoxazole and other compounds, have been studied for their cytotoxic activity against human breast cancer cell lines. The structural features and bonding modes of these Schiff bases were proposed based on spectral methods, indicating their potential as chemotherapeutic agents due to desirable cytotoxic activities towards cancer cell lines (V. Govindaraj et al., 2021).
COVID-19 Drug Potential
Theoretical investigations into antimalarial sulfonamides for their potential use as COVID-19 drugs have been conducted using computational calculations and molecular docking studies. These studies aimed at exploring the reactivity of N-(phenylsulfonyl)acetamide derivatives, demonstrating significant antimalarial activity and highlighting the potential of related sulfonamide compounds in COVID-19 treatment strategies (Asmaa M. Fahim & Eman H. I. Ismael, 2021).
Properties
IUPAC Name |
4-(4-methylpiperidin-1-yl)sulfonyl-N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N4O5S3/c1-3-12-27-20-9-8-19(34(24,29)30)15-21(20)33-23(27)25-22(28)17-4-6-18(7-5-17)35(31,32)26-13-10-16(2)11-14-26/h1,4-9,15-16H,10-14H2,2H3,(H2,24,29,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWYNSJPOPFQNGH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)N=C3N(C4=C(S3)C=C(C=C4)S(=O)(=O)N)CC#C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N4O5S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
532.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.